Cas no 1240616-45-8 (4-Phenyloxazole-5-carbaldehyde)

4-Phenyloxazole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring a phenyl-substituted oxazole core. This compound is valued for its role as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, facilitating the construction of complex molecular architectures. The oxazole ring contributes to enhanced stability and electronic properties, making it useful in coordination chemistry and material science applications. High purity grades are available to ensure reproducibility in research and industrial processes. Its structural features make it a valuable building block for developing bioactive compounds and advanced functional materials.
4-Phenyloxazole-5-carbaldehyde structure
1240616-45-8 structure
Product Name:4-Phenyloxazole-5-carbaldehyde
CAS No:1240616-45-8
MF:C10H7NO2
MW:173.168082475662
CID:5521133
Update Time:2025-06-09

4-Phenyloxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyloxazole-5-carbaldehyde
    • 5-Oxazolecarboxaldehyde, 4-phenyl-
    • Inchi: 1S/C10H7NO2/c12-6-9-10(11-7-13-9)8-4-2-1-3-5-8/h1-7H
    • InChI Key: LJBFWJXGXYGMPU-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=C(C2=CC=CC=C2)N=C1

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Boiling Point: 344.2±30.0 °C(Predicted)
  • pka: -1.80±0.10(Predicted)

4-Phenyloxazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
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1240616-45-8 95%
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4-Phenyloxazole-5-carbaldehyde Related Literature

Additional information on 4-Phenyloxazole-5-carbaldehyde

Professional Introduction to 4-Phenyloxazole-5-carbaldehyde (CAS No. 1240616-45-8)

4-Phenyloxazole-5-carbaldehyde, with the chemical formula C10H6O3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its CAS number CAS No. 1240616-45-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural framework, consisting of a phenyl ring attached to an oxazole core with an aldehyde functional group, makes it a versatile building block for drug discovery and material science applications.

The oxazole moiety is known for its presence in numerous natural products and pharmaceuticals, contributing to its pharmacological relevance. The aldehyde group in 4-Phenyloxazole-5-carbaldehyde provides a reactive site for further functionalization, enabling the construction of more complex molecular structures. This reactivity has been exploited in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for enzymes involved in cancer progression. 4-Phenyloxazole-5-carbaldehyde has emerged as a promising scaffold in this endeavor. Its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions makes it an attractive candidate for drug design. Studies have demonstrated its potential in inhibiting kinases and other enzymes that play crucial roles in tumor growth and metastasis.

One of the most compelling aspects of 4-Phenyloxazole-5-carbaldehyde is its role in the synthesis of fluorescent probes. The oxazole ring inherently possesses photophysical properties that make it suitable for developing sensors and imaging agents. Researchers have leveraged these properties to create probes that can detect specific biomolecules with high sensitivity and selectivity. These probes are invaluable tools in diagnostic applications, allowing for real-time monitoring of biological processes.

The pharmaceutical industry has also shown interest in 4-Phenyloxazole-5-carbaldehyde due to its potential as a precursor for antiviral and antibacterial agents. The structural motif of oxazole has been found to exhibit broad-spectrum activity against various pathogens. By incorporating this scaffold into drug candidates, scientists aim to develop new treatments that can combat emerging resistant strains of bacteria and viruses.

The synthesis of 4-Phenyloxazole-5-carbaldehyde involves multi-step organic reactions, often starting from readily available aromatic compounds. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods not only improve the efficiency of production but also open up new avenues for structural diversification.

In conclusion, 4-Phenyloxazole-5-carbaldehyde (CAS No. 1240616-45-8) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics, diagnostic agents, and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and life sciences is set to grow even further.

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